Cas no 52099-72-6 (1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one)

1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one structure
52099-72-6 structure
Product Name:1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
CAS No:52099-72-6
Molecular Formula:C10H10N2O
Molecular Weight:174.1992
MDL:MFCD00218253
CID:56159
PubChem ID:100278

1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one Properties

Names and Identifiers

    • 1-(Prop-1-en-2-yl)-1H-benzo[d]imidazol-2(3H)-one
    • 1-Isopropenyl-1H-benzimidazol-2(3H)-one
    • 1-(methylvinyl)-1H-benzimidazol-2(3H)-one
    • 1-Isopropenyl-2-benzimidazolidinone
    • 1,3-Dihydro-1-(1-methylethenyl)-2H-benzimidazole-2-one
    • 1-isopropenyl-1,3-dihydro-benzoimidazol-2-one
    • 1-isopropenyl-2,3-dihy
    • 1-isopropenyl-2-benzimidazolone
    • 1-Isopropyl-2-benzimidazolidinone
    • 1-lsopropenyl-2-benziMidazolidinone
    • 2-BENZIMIDAZOLINONE,1-ISOPROPENYL
    • IFLAB-BB F0451-0304
    • isopropenyl-1,3-dihydro-2H-benzimidazol-2-one
    • ISOPROPENYL-BENZIMIDAZOLIDINONE-2
    • N-Isopropenyl-2-benzimidazolone
    • 1-Isopropenyl-1,3-dihydro-2H-1,3-benzimidazol-2-one
    • 1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
    • 1-isopropenyl-2,3-dihydro-benzimidazol-2-one
    • 1-Isopropenyl-2-benzimidazolinone
    • SMR000034080
    • F0451-0304
    • 2-Benzimidazolinone, 1-isopropenyl-
    • J-503608
    • SCHEMBL14495652
    • BCP12273
    • 1 pound not3-Dihydro-1-(1-methylethenyl)-2H-benzimidazole-2-one
    • HMS1369K02
    • PD014308
    • DTXSID90200092
    • 1-isopropenyl-2(3H)-benzimidazolone
    • 1-(1-methylvinyl)-3-hydrobenzimidazol-2-one
    • 1-isopropenyl-1,3-dihydro-2H-benzimidazol-2-one
    • AKOS000275585
    • NSC-280600
    • SCHEMBL507863
    • CHEMBL1379986
    • MLS000038233
    • SR-01000390595
    • CCG-42251
    • 1-(prop-1-en-2-yl)-3H-1,3-benzodiazol-2-one
    • NSC 280600
    • AMY31462
    • 1-Isopropenyl-1,3-dihydro-benzimidazol-2-one
    • EN300-235800
    • N-isopropenyl-benzimidazolone
    • FT-0607975
    • SR-01000390595-2
    • SCHEMBL9225612
    • 2-(2-oxo-2,3-dihydro-1h-benzo[d]imidazol-1-ium-1-ylidene)propan-1-ide
    • 1-isopropenylbenzimidazolone
    • 1-(Prop-1-en-2-yl)-1H-1,3-benzodiazol-2-ol
    • HMS2315C17
    • EINECS 257-661-5
    • W-111034
    • NS00016269
    • 1-Isopropenyl-2-benzimidazolidinone, 97%
    • 1Z-0600
    • NSC280600
    • 3-Isopropenyl-2(3H)-benzimidazolone
    • I1127
    • F16021
    • 1,3-Dihydro-1-(1-methylvinyl)-2H-benzimidazol-2-one
    • 1-(2-Propenyl)-2-benzimidazolidinone
    • 1-Isopropenyl-1H-1,3-benzimidazol-2(3H)-one
    • 2H-Benzimidazol-2-one, 1,3-dihydro-1-(1-methylethenyl)-
    • XFASJWLBXHWUMW-UHFFFAOYSA-N
    • MFCD00218253
    • 1,3-dihydro-1-(1-methylethenyl)-2H-benzimidazol-2-one
    • 3-prop-1-en-2-yl-1H-benzimidazol-2-one
    • AKOS005690641
    • CS-W017499
    • 52099-72-6
    • ChemDiv2_000222
    • SY037885
    • BB 0219701
    • 1-(1-methylvinyl)benzimidazolin-2-one
    • ZD63KF82QK
    • SR-01000390595-1
    • 1-(prop-1-en-2-yl)-1,3-dihydro-2H-benzimidazol-2-one
    • 1-(prop-1-en-2-yl)-1H-benzimidazol-2-ol
    • STK741602
    • ALBB-023847
    • DB-027510
    • STL037123
    • MDL: MFCD00218253
    • InChIKey: XFASJWLBXHWUMW-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H10N2O/c1-7(2)12-9-6-4-3-5-8(9)11-10(12)13/h3-6H,1H2,2H3,(H,11,13)
    • SMILES: C=C(C)N1C2=CC=CC=C2N=C1O
    • BRN: 140587

Computed Properties

  • Exact Mass: 174.07900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 174.079
  • Heavy Atom Count: 13
  • Complexity: 249
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.6
  • Tautomer Count: 2
  • Surface Charge: 0
  • Topological Polar Surface Area: 32.3A^2

Experimental Properties

  • LogP: 1.82020
  • PSA: 37.79000
  • Refractive Index: 1.6300 (estimate)
  • Boiling Point: 305.17°C (rough estimate)
  • Melting Point: 121-125 °C
  • Flash Point: No data available
  • Color/Form: Crystalline powder
  • Solubility: Insoluble in water
  • Density: 1.1455 (rough estimate)

1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one Security Information

  • Symbol: GHS06
  • WGK Germany:3
  • Safety Term:S22-S24/25-S45
  • Safety Instruction: S22-S24/25-S45
  • Risk Phrases:R22
  • Dangerous goods sign: Xn
  • Hazardous Material transportation number:UN 2810 6.1/PG 3
  • Hazard Statement: H301
  • Warning Statement: P301 + P310
  • Storage Condition:Inert atmosphere,Room Temperature(BD21185)
  • PackingGroup:
  • Risk Phrases: 25
  • Signal Word:Danger
  • HazardClass:6.1

1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0032ZW-1g
1-Isopropenyl-2-benzimidazolone
52099-72-6 98%
1g
$6.00 2025-02-19
A2B Chem LLC
AB43052-5g
1-(2-Propenyl)-2-benzimidazolidinone
52099-72-6 98%
5g
$8.00 2024-04-19
Aaron
AR003388-1g
1-Isopropenyl-2-benzimidazolone
52099-72-6 98%
1g
$3.00 2025-01-21
abcr
AB180395-25 g
1-Isopropenyl-2-benzimidazolidinone; .
52099-72-6
25g
€353.20 2023-02-05
Alichem
A069005106-25g
1-(Prop-1-en-2-yl)-1H-benzo[d]imidazol-2(3H)-one
52099-72-6 98%
25g
$252.28 2023-09-01
Ambeed
A440024-250mg
1-(Prop-1-en-2-yl)-1H-benzo[d]imidazol-2(3H)-one
52099-72-6 98%
250mg
$5.00 2022-04-01
Apollo Scientific
OR32517-5g
1-(Prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
52099-72-6 97%
5g
£165.00 2023-09-02
Enamine
EN300-235800-0.05g
1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
52099-72-6 95%
0.05g
$42.0 2024-06-19
eNovation Chemicals LLC
D541552-25g
1-Isopropenyl-2-benzimidazolidinone
52099-72-6 97%
25g
$400 2022-06-07
Fluorochem
222838-10g
1-(Prop-1-en-2-yl)-1H-benzo[d]imidazol-2(3H)-one
52099-72-6 95%
10g
£28.00 2022-02-28

1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one Synthesis

1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one Suppliers

Wuhan Newgreat Chemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:52099-72-6)
MR./MRS.:ZHANG JING LI
Phone:18502781673
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Nantong Reform Petro-chemical Co.,Ltd
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(CAS:52099-72-6)
MR./MRS.:CAO HAI YAN
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Shanghai Acmec Biochemical Co.,Ltd
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(CAS:52099-72-6)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
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SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:52099-72-6)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:52099-72-6)1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
A1202827
Purity:99%
Quantity:25g
Price($):228.0